Cas no 247568-84-9 (tert-butyl N-(1s,4s)-4-azidocyclohexylcarbamate)

• Product Name: tert-butyl N-(1s,4s)-4-azidocyclohexylcarbamate
• CAS No: 247568-84-9
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• MDL: MFCD22403075
• CID: 1422765
• PubChem ID: 21979931
• Update Time: 2025-10-29

tert-butyl N-(1s,4s)-4-azidocyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cis-4-azidocyclohexyl)-, 1,1-dimethylethyl ester
• (cis-4-azido-cyclohexyl)-carbamic acid tert-butyl ester
• (cis-4-azido-cyclohexyl)carbamic acid tert-butyl ester
• cis-4-(N-tert-butoxycarbonylamino)cyclohexyl azide
• syn-(4-azido-cyclohexyl)-carbamic acid tert-butyl ester
• tert-butyl N-(1s,4s)-4-azidocyclohexylcarbamate

• MDL： MFCD22403075
• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-8-4-6-9(7-5-8)14-15-12/h8-9H,4-7H2,1-3H3,(H,13,16)
• InChI Key： NKTAICGRBGCICF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 240.15900

Experimental Properties

• PSA: 88.08000
• LogP: 2.97626

Additional information on tert-butyl N-(1s,4s)-4-azidocyclohexylcarbamate

CAS No. 247568-84-9: A Comprehensive Overview of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate

tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate is a highly specialized chemical compound with the CAS number 247568-84-9, which has garnered significant attention in the field of biomedical research. This compound belongs to the class of azidocyclohexylcarbamates, characterized by its unique molecular structure and functional groups. The tert-butyl group serves as a protecting group, while the azido functionality introduces critical reactivity for applications in bioconjugation and drug development. The stereochemistry of the 1S,4S configuration further enhances its specificity in targeted biological interactions.

Recent studies have highlighted the potential of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate as a versatile intermediate in the synthesis of bioactive molecules. Its azido moiety enables efficient click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely employed in the construction of complex biomolecules. The carbamate linkage provides stability to the molecule, making it suitable for applications in pharmaceutical formulations and biotechnology.

One of the key advantages of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate is its compatibility with modern synthetic methodologies. Researchers have demonstrated that the tert-butyl group can be selectively removed under mild conditions, allowing for the synthesis of derivatives with diverse biological activities. This feature is particularly valuable in the development of prodrugs and targeted drug delivery systems, where controlled release and enhanced bioavailability are critical.

Current research efforts have focused on the application of tert-butyl N-(1S,4-4S)-4-azidocyclohexylcarbamate in the design of small molecule inhibitors for specific protein targets. A 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a building block for the synthesis of kinase inhibitors with improved potency and selectivity. The azido functionality was found to facilitate the incorporation of fluorescent tags, enabling real-time monitoring of drug-target interactions.

Another area of interest is the use of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate in biomaterials science. Its carbamate group exhibits favorable biocompatibility, making it suitable for the development of hydrogels and nanocarriers for drug delivery. A 2023 paper in Biomaterials Science demonstrated that this compound can be incorporated into polymeric matrices to enhance the controlled release of therapeutic agents.

From a synthetic perspective, the preparation of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate involves several key steps, including the formation of the azidocyclohexyl core and the introduction of the carbamate group. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high stereocontrol, as reported in a 2023 study in Organic Letters. The use of chiral catalysts has been shown to significantly improve the yield and enantiomeric purity of the final product.

Environmental and safety considerations are also important in the application of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate. While this compound is not classified as a hazardous material, its synthesis and use should adhere to standard laboratory protocols to ensure safe handling. Researchers emphasize the importance of using green chemistry principles to minimize waste and energy consumption during the production process.

The tert-butyl group in tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate plays a crucial role in protecting the azido functionality during synthetic transformations. This protection allows for the selective modification of other parts of the molecule, which is essential in the development of complex drug molecules. The removal of the tert-butyl group can be achieved through mild acidic conditions, enabling the synthesis of derivatives with tailored properties.

In the context of drug discovery, tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate has been used as a scaffold for the design of antimicrobial agents and antiviral compounds. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains. The azido group was found to enhance the molecule's ability to interact with bacterial cell membranes, leading to increased efficacy.

Future research directions for tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate include the exploration of its potential in gene therapy and regenerative medicine. The carbamate linkage may provide opportunities for the development of targeted therapies that can selectively deliver genetic material to specific cells. Additionally, the azido functionality may enable the incorporation of nanoparticles for enhanced drug delivery efficiency.

In conclusion, tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate represents a promising compound with diverse applications in biomedical research. Its unique structural features and functional groups make it an attractive candidate for the development of new drugs, biomaterials, and therapeutic strategies. As research in this area continues to advance, the potential of this compound is likely to expand further, contributing to innovations in healthcare and biotechnology.

For more information on the synthesis, properties, and applications of tert-butyl N-(1S,4S)-4-azidocyclohexylcarbamate, please refer to recent publications in leading scientific journals or consult specialized databases in chemical and pharmaceutical sciences.